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Compound Name: Quinolinic Acid

Cat. No.: B021070 Get Quote

Introduction

Quinolinic acid (QUIN) is a neuroactive metabolite of the kynurenine pathway, which is the

primary catabolic route for tryptophan.[1] Under normal physiological conditions, QUIN is

present in the human brain and cerebrospinal fluid (CSF) at nanomolar concentrations.[1]

However, elevated levels of QUIN have been implicated in the pathogenesis of a variety of

neurological and inflammatory diseases.[2][3] As an N-methyl-D-aspartate (NMDA) receptor

agonist, QUIN can induce excitotoxicity, leading to neuronal dysfunction and death.[1][4] Its

accumulation has been associated with conditions such as Alzheimer's disease, Huntington's

disease, and neuroinflammation.[5][6] Therefore, the accurate quantification of quinolinic acid
in human brain tissue is crucial for researchers, scientists, and drug development professionals

studying the role of the kynurenine pathway in neurological disorders and for the development

of novel therapeutic strategies.

This application note provides detailed protocols for the quantification of quinolinic acid in

human brain tissue samples using state-of-the-art analytical techniques, including Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass

Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC) with

fluorescence detection.

Quantitative Data Summary
The following tables summarize the concentrations of quinolinic acid reported in human brain

tissue and cerebrospinal fluid (CSF) from various studies. These values can serve as a
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reference for researchers investigating the role of quinolinic acid in different neurological

conditions.

Table 1: Quinolinic Acid Concentrations in Human Brain Tissue and CSF
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Sample Type Condition
Quinolinic Acid
Concentration

Reference

Brain Tissue (Caudate

Nucleus)
Postmortem

1.58 ± 0.43 pmol/mg

tissue
[7]

Brain Tissue

(Thalamus)
Postmortem

Lower than Caudate

Nucleus
[7]

Brain Tissue (Globus

Pallidus)
Postmortem

Lower than Caudate

Nucleus
[7]

Brain Tissue

(Hippocampus)
Postmortem

Lower than Caudate

Nucleus
[7]

Brain Tissue (Parietal

Cortex)
Postmortem

Lower than Caudate

Nucleus
[7]

Brain Tissue (Frontal

Cortex)
Postmortem

Lower than Caudate

Nucleus
[7]

Brain Tissue

(Cerebellum)
Postmortem

0.14 ± 0.02 pmol/mg

tissue
[7]

Cerebrospinal Fluid

(CSF)
Normal Controls

0.018 ± 0.006 µmol/L

(pre-hydrolysis)
[8]

Cerebrospinal Fluid

(CSF)
Normal Controls

0.06 ± 0.008 µmol/L

(post-hydrolysis)
[8]

Cerebrospinal Fluid

(CSF)
Brain Injury/Edema

0.29 ± 0.12 µmol/L

(pre-hydrolysis)
[8]

Cerebrospinal Fluid

(CSF)
Brain Injury/Edema

0.94 ± 0.63 µmol/L

(post-hydrolysis)
[8]

Cerebrospinal Fluid

(CSF)
Epileptic Patients

Significantly lower

(32%) than controls
[9]

Plasma Normal Controls
0.47 ± 0.047 µmol/L

(pre-hydrolysis)
[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3409000/
https://pubmed.ncbi.nlm.nih.gov/3409000/
https://pubmed.ncbi.nlm.nih.gov/3409000/
https://pubmed.ncbi.nlm.nih.gov/3409000/
https://pubmed.ncbi.nlm.nih.gov/3409000/
https://pubmed.ncbi.nlm.nih.gov/3409000/
https://pubmed.ncbi.nlm.nih.gov/3409000/
https://pubmed.ncbi.nlm.nih.gov/15206793/
https://pubmed.ncbi.nlm.nih.gov/15206793/
https://pubmed.ncbi.nlm.nih.gov/15206793/
https://pubmed.ncbi.nlm.nih.gov/15206793/
https://pubmed.ncbi.nlm.nih.gov/1690639/
https://pubmed.ncbi.nlm.nih.gov/15206793/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Normal Controls
2.2 ± 0.27 µmol/L

(post-hydrolysis)
[8]

Signaling Pathway
The following diagram illustrates the kynurenine pathway, highlighting the synthesis of

quinolinic acid from tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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